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Compound of Interest

Compound Name: C.I. Acid Black 94

Cat. No.: B15553249 Get Quote

Essential Safety and Handling Guide for C.I. Acid
Black 94
This guide provides immediate and essential safety protocols and logistical information for the

handling and disposal of C.I. Acid Black 94 (CAS No. 6358-80-1), a trisazo class dye. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure personnel safety and proper management of this chemical.

Personal Protective Equipment (PPE)
When handling C.I. Acid Black 94, particularly in its powder form, adherence to proper PPE

protocols is crucial to minimize exposure and ensure safety. The recommended PPE is

summarized in the table below. This information is compiled from safety data sheets for similar

acid dyes and general best practices for handling chemical powders.
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Nitrile or rubber gloves are

recommended to prevent skin

contact. Inspect gloves for

integrity before each use and

replace them immediately if

they are contaminated or

damaged.[1]

Eye & Face Protection Safety goggles or a face shield

Use chemical safety goggles to

protect against dust particles

and potential splashes. A face

shield may be necessary for

operations with a higher risk of

splashing.[1]

Respiratory Protection
NIOSH/OSHA approved

respirator

When handling the powder, a

NIOSH/OSHA approved

respirator is recommended to

prevent inhalation of dust

particles. Ensure proper fit and

use in accordance with the

manufacturer's instructions.[2]

In case of entering an area

with unknown concentration, a

self-contained breathing

apparatus (SCBA) should be

used.[3]

Body Protection
Laboratory coat or protective

clothing

A laboratory coat or other

protective clothing should be

worn to prevent skin contact.

[1][2]

Foot Protection Closed-toe shoes

Always wear closed-toe shoes

in a laboratory setting where

chemicals are handled.
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Operational and Disposal Plans
Handling and Storage:

Handle C.I. Acid Black 94 in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation of dust.[1]

Avoid generating dust during handling.[1]

Store the chemical in a cool, dry place in a tightly sealed container.[1]

Wash hands thoroughly after handling.[1]

Spill Response:

Evacuate and Secure: In the event of a spill, evacuate unnecessary personnel from the area

and ensure adequate ventilation.

Don PPE: Before cleaning up a spill, put on the appropriate personal protective equipment

as outlined above.

Containment: For solid spills, dampen the material with water to prevent dust from becoming

airborne.[3]

Clean-up: Carefully sweep or vacuum the spilled material and place it into a suitable, labeled

container for disposal.[1] Use absorbent paper dampened with water to clean up any

remaining residue.[3]

Decontamination: Wash the spill area with soap and water.[3]

Disposal: Seal all contaminated materials, including cleaning supplies and contaminated

clothing, in a vapor-tight plastic bag for proper disposal as hazardous waste.[3]

Disposal Plan:

All waste containing C.I. Acid Black 94, including contaminated materials, must be treated

as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15553249?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170316/14896423518999800.pdf
https://www.cncolorchem.com/upLoad/file/20170316/14896423518999800.pdf
https://www.cncolorchem.com/upLoad/file/20170316/14896423518999800.pdf
https://www.cncolorchem.com/upLoad/file/20170316/14896423518999800.pdf
https://cameochemicals.noaa.gov/chemical/19715
https://www.cncolorchem.com/upLoad/file/20170316/14896423518999800.pdf
https://cameochemicals.noaa.gov/chemical/19715
https://cameochemicals.noaa.gov/chemical/19715
https://cameochemicals.noaa.gov/chemical/19715
https://www.benchchem.com/product/b15553249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of the chemical waste in accordance with local, state, and federal regulations. This

may involve disposal in an approved landfill or through controlled incineration.[2]

Do not dispose of C.I. Acid Black 94 down the drain or in the regular trash.

Ensure that waste containers are clearly labeled as "Hazardous Waste" and include the full

chemical name.

Experimental Protocols
While specific experimental protocols involving C.I. Acid Black 94 are not detailed in the

safety-focused search results, any procedure should be conducted with the safety precautions

outlined above. Always perform a risk assessment before beginning any new experiment.

Visualizations
Logical Workflow for Handling C.I. Acid Black 94

Caption: Workflow for the safe handling of C.I. Acid Black 94.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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